Cas no 91225-41-1 (5-bromo-1H-imidazo[4,5-b]pyrazine)

5-Bromo-1H-imidazo[4,5-b]pyrazine is a heterocyclic organic compound featuring a fused imidazole and pyrazine ring system with a bromine substituent. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of kinase inhibitors and other biologically active molecules. The bromine atom enhances reactivity, facilitating further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. Its rigid aromatic scaffold contributes to strong binding affinity in target interactions. The compound is typically handled under inert conditions due to its sensitivity to moisture and light. High purity grades are available for research applications, ensuring reproducibility in synthetic workflows.
5-bromo-1H-imidazo[4,5-b]pyrazine structure
91225-41-1 structure
Product Name:5-bromo-1H-imidazo[4,5-b]pyrazine
CAS No:91225-41-1
MF:C5H3BrN4
MW:199.008118867874
MDL:MFCD10000782
CID:1121285
PubChem ID:13317207
Update Time:2025-06-28

5-bromo-1H-imidazo[4,5-b]pyrazine Chemical and Physical Properties

Names and Identifiers

    • 6-bromo-1H-Imidazo[4,5-b]pyrazine
    • 5-BroMo-1H-iMidazo[4,5-b]pyrazine
    • 91225-41-1
    • GXPYKUNCAMSMDZ-UHFFFAOYSA-N
    • DTXSID60536613
    • EN300-1659261
    • Z1198272469
    • 5-Bromo-1H-imidazo-[4,5-b]pyrazine
    • SCHEMBL12791460
    • AMY2114
    • PS-18210
    • 5-bromo-3H-imidazo[4,5-b]pyrazine
    • AKOS006302639
    • AB55878
    • J-516793
    • FT-0761850
    • MFCD10000782
    • DA-19342
    • 5-bromo-1H-imidazo[4,5-b]pyrazine
    • MDL： MFCD10000782
    • Inchi： 1S/C5H3BrN4/c6-3-1-7-4-5(10-3)9-2-8-4/h1-2H,(H,7,8,9,10)
    • InChI Key： GXPYKUNCAMSMDZ-UHFFFAOYSA-N
    • SMILES： BrC1=CN=C2C(=N1)NC=N2

Computed Properties

  • Exact Mass: 197.95411g/mol
  • Monoisotopic Mass: 197.95411g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 54.5Ų

5-bromo-1H-imidazo[4,5-b]pyrazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A099002741-250mg
5-Bromo-1h-imidazo[4,5-b]pyrazine
 91225-41-1 97%
250mg
 $200.20 2023-08-31
Alichem
A099002741-1g
5-Bromo-1h-imidazo[4,5-b]pyrazine
 91225-41-1 97%
1g
 $450.45 2023-08-31
TRC
B682208-10mg
5-Bromo-1H-imidazo[4,5-B]pyrazine
 91225-41-1
10mg
 $ 52.00 2023-09-08
TRC
B682208-50mg
5-Bromo-1H-imidazo[4,5-B]pyrazine
 91225-41-1
50mg
 $ 178.00 2023-09-08
TRC
B682208-100mg
5-Bromo-1H-imidazo[4,5-B]pyrazine
 91225-41-1
100mg
 $ 276.00 2023-09-08
Apollo Scientific
OR300024-1g
5-Bromo-1H-imidazo[4,5-b]pyrazine
 91225-41-1
1g
 £526.00 2024-05-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1537764-1g
6-Bromo-1H-imidazo[4,5-b]pyrazine
 91225-41-1 98%
1g
 ￥5100.00 2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1537764-5g
6-Bromo-1H-imidazo[4,5-b]pyrazine
 91225-41-1 98%
5g
 ￥15300.00 2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1537764-10g
6-Bromo-1H-imidazo[4,5-b]pyrazine
 91225-41-1 98%
10g
 ￥25500.00 2024-04-25
A2B Chem LLC
AH86362-100mg
5-BROMO-1H-IMIDAZO[4,5-B]PYRAZINE
 91225-41-1 95%
100mg
 $74.00 2024-05-20

5-bromo-1H-imidazo[4,5-b]pyrazine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:91225-41-1)5-bromo-1H-imidazo[4,5-b]pyrazine
Order Number:A1093916
Stock Status:in Stock
Quantity:1g/5g/10g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:11
Price ($):397.0/1388.0/2359.0
Email:sales@amadischem.com

5-bromo-1H-imidazo[4,5-b]pyrazine Related Literature

Related Categories

91225-41-1 (5-bromo-1H-imidazo[4,5-b]pyrazine) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:91225-41-1)5-bromo-1H-imidazo[4,5-b]pyrazine
A1093916
Purity:99%/99%/99%
Quantity:1g/5g/10g
Price ($):397.0/1388.0/2359.0
Email